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Introduction

Angiogenesis, the formation of new blood vessels from pre-existing ones, is a critical process in

tumor growth and metastasis. Vascular Endothelial Growth Factor (VEGF) is a potent pro-

angiogenic cytokine that plays a central role in this process by binding to its receptors

(VEGFRs) on endothelial cells, triggering a signaling cascade that leads to endothelial cell

proliferation, migration, and tube formation.[1] Angiogenesis inhibitor 6 is a novel, non-

tyrosine kinase inhibitor with demonstrated anti-angiogenic and antitumor properties.[2] Unlike

many conventional angiogenesis inhibitors that directly target the ATP-binding site of VEGFR

tyrosine kinases, Angiogenesis inhibitor 6 is thought to exert its effects through alternative

mechanisms. These application notes provide detailed protocols for assessing the inhibitory

effects of Angiogenesis inhibitor 6 on VEGF-induced angiogenesis.

Mechanism of Action (Hypothesized)

While the precise mechanism is under investigation, it is hypothesized that Angiogenesis
inhibitor 6 does not directly inhibit the tyrosine kinase activity of VEGFRs. Instead, it is

proposed to interfere with downstream signaling pathways that are crucial for endothelial cell

proliferation and survival, key events in angiogenesis. This mode of action provides a potential

advantage in overcoming resistance mechanisms associated with tyrosine kinase inhibitors.
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1. Seed cancer cells and treat
with Angiogenesis inhibitor 6

2. Collect conditioned media

3. Add media to anti-VEGF
coated plate

4. Incubate and wash

5. Add biotinylated
detection antibody

6. Incubate and wash

7. Add Streptavidin-HRP

8. Incubate and wash

9. Add TMB substrate

10. Add stop solution and
read absorbance at 450 nm

 

1. Coat 96-well plate with
Matrigel/ECMatrix

2. Incubate to allow gelation

3. Seed HUVECs with VEGF and
Angiogenesis inhibitor 6

4. Incubate for 4-18 hours

5. Stain cells (e.g., Calcein AM)

6. Image wells using a microscope

7. Quantify tube formation
(length, junctions)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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